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Compound of Interest

Compound Name: MRS8028

Cat. No.: B12364625

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of
MRS8028, also known as SMER28, a small molecule enhancer of autophagy used in
laboratory research. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Chemical and Physical Properties

A summary of the key chemical and physical properties of MRS8028 (SMER28) is presented in
the table below. This information is essential for a comprehensive understanding of the
substance and for making informed decisions regarding its handling and disposal.
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Property Value

Synonyms SMERZ?, 6-I?Tromo-N-2-propenyI-4-
gquinazolinamine

CAS Number 307538-42-7

Molecular Formula C11H10BrNs

Molecular Weight 264.12 g/mol

Appearance Crystalline solid

Purity >98% (HPLC)

Soluble in Ethanol (~30 mg/ml), DMSO (~30
Solubility mg/ml), and Dimethyl Formamide (DMF) (~1

mg/ml). Sparingly soluble in aqueous buffers.[1]

Store at -20°C for long-term stability (=4 years).
[1]

Storage

Hazard Assessment and Safety Precautions

According to available Safety Data Sheets (SDS), SMER28 is not classified as a hazardous
substance or mixture.[2] However, it is crucial to recognize that the chemical, physical, and
toxicological properties have not been thoroughly investigated.[2] Therefore, standard
laboratory precautions should be strictly followed.

Personal Protective Equipment (PPE) to be worn when handling MRS8028 (SMER28):
¢ Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

o Eye Protection: Safety glasses or goggles must be worn.

o Lab Coat: A standard laboratory coat is required to protect from spills.

General Handling Precautions:

¢ Avoid ingestion, inhalation, and contact with eyes and skin.[1]
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» Wash hands thoroughly after handling the compound.[1]

e Handle the substance in a well-ventilated area.

Step-by-Step Disposal Procedures

The proper disposal of MRS8028 (SMER28) depends on its physical state (solid or in solution)
and local institutional and governmental regulations. The following procedures provide a
general guideline.

Step 1: Waste Identification and Segregation

e Solid (Neat) Compound: Unused or expired solid MRS8028 (SMER28) should be collected in
a designated, clearly labeled waste container for non-hazardous chemical waste. Do not mix
with other waste streams unless explicitly permitted by your institution's environmental health
and safety (EHS) office.

e Solutions:

o Agueous Solutions: Due to its sparing solubility, large volumes of aqueous solutions are
unlikely. Small quantities of dilute agueous solutions may be permissible for drain disposal
depending on local regulations. However, it is best practice to collect them as chemical
waste.

o Organic Solvent Solutions: Solutions of MRS8028 (SMERZ28) in organic solvents such as
DMSO, ethanol, or DMF must be disposed of as hazardous chemical waste. These
solutions should be collected in a designated, properly labeled container for flammable or
organic waste, compatible with the solvent used.

Step 2: Waste Collection and Storage
o Use only approved, leak-proof, and chemically compatible containers for waste collection.

o Clearly label the waste container with "Non-Hazardous Chemical Waste" for the solid
compound or the appropriate hazardous waste label for solutions, specifying the contents
(e.g., "SMER28 in DMSQO") and approximate concentrations.
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» Store waste containers in a designated, well-ventilated, and secure secondary containment
area away from incompatible materials.

Step 3: Final Disposal

» All chemical waste must be disposed of through your institution's designated Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

» Follow all institutional procedures for waste pickup and disposal documentation.
o Waste material must be disposed of in accordance with the national and local regulations.[2]
Decontamination of Labware:

o Glassware and other reusable lab equipment that have come into contact with MRS8028
(SMER28) should be thoroughly rinsed with an appropriate solvent (e.g., ethanol) followed
by soap and water. The initial solvent rinse should be collected as chemical waste.

Experimental Protocols

While this document focuses on disposal, it is important to note that the preparation of
solutions for experimental use directly impacts the disposal route.

Protocol for Preparing a Stock Solution:
« MRS8028 (SMER28) is typically supplied as a crystalline solid.[1]

» To prepare a stock solution, dissolve the solid in an appropriate organic solvent such as
DMSO or ethanol to the desired concentration (e.g., ~30 mg/ml).[1] The solvent should be
purged with an inert gas.[1]

o For experiments requiring an aqueous buffer, the organic stock solution should be further
diluted with the aqueous buffer of choice.[1] It is not recommended to store the aqueous
solution for more than one day.[1]

Visualized Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of
MRS8028 (SMER28).

Start: Have MRS8028 (SMER28) for Disposal

'

Is the waste in solid form?

Is the waste an aqueous solution?

Collect in labeled container for
non-hazardous chemical waste.

Collect in labeled container for
organic/flammable waste.
Specify solvent (e.g., DMSO, Ethanol).

Collect in labeled container for
aqueous chemical waste.

Arrange for disposal through
Institutional EHS.

End: Proper Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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